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For Researchers, Scientists, and Drug Development Professionals

Introduction
AMP-90 is the trade name for a solution of 2-Amino-2-methyl-1-propanol containing 10% water.

[1] This versatile alkanolamine is a colorless, mobile liquid with a relatively low viscosity,

making it easy to handle in various industrial and laboratory settings.[1][2][3] It is widely

recognized for its efficacy as a multifunctional additive, serving as a potent neutralizing agent,

co-dispersant, and corrosion inhibitor in a range of applications, from paints and coatings to

metalworking fluids and personal care products.[2][3][4][5] This guide provides an in-depth

overview of the core chemical properties of AMP-90, presenting quantitative data, outlining its

chemical behavior, and illustrating its fundamental reactivity.

Physicochemical Properties
The key physicochemical properties of AMP-90 are summarized in the table below. These

values represent typical properties and should not be considered as binding specifications.[1]
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Property Value Source(s)

Appearance Colorless liquid [2][3][4]

Odor Amine-like [4]

Molecular Weight (calculated) 89.1 g/mol [1][6]

Composition

>= 83.0% 2-Amino-2-methyl-1-

propanol, <= 11.0% Water, <=

7.0% 2-Methylamino-2-methyl-

1-propanol

Neutral Equivalent 97–101 [1]

Boiling Point
165 °C (for the pure

compound)
[2][7][8]

Melting/Freezing Point -11 °C [1][4]

Specific Gravity (25/25°C) 0.949 [1]

Density (20°C) 0.934 g/mL [2][7]

Vapor Pressure
~319 hPa at 82°C; <1 mm Hg

at 25°C
[1][7]

Vapor Density 3 (vs. air) [2][7]

Flash Point 67 °C [7]

pH (0.1 M aqueous solution at

20°C)
11.3 [1][4][7]

pKa (25°C) 9.75 [1]

Viscosity
119 mPa·s at 25°C; 21.6

mPa·s at 50°C
[1]

Surface Tension (10%

aqueous solution)
~58 mN/m [1]

Water Solubility Miscible [7]

Refractive Index (n20/D) 1.4455 [2][7]
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Chemical Reactivity and Stability
AMP-90's chemical behavior is primarily defined by the presence of the primary amine and

hydroxyl functional groups.

Basicity and Neutralization: As an amine, AMP-90 is a chemical base and efficiently neutralizes

acids to form salts and water in exothermic reactions.[7][8][9] Its high base strength and low

molecular weight make it a highly efficient neutralizing agent, requiring less mass to neutralize

acid-functional ingredients compared to other amines. This property is fundamental to its use in

adjusting and stabilizing the pH in various formulations.[10]

AMP-90
(H₂NC(CH₃)₂CH₂OH)

Neutralized Resin Salt
(R-COO⁻ H₃N⁺C(CH₃)₂CH₂OH)

 Neutralizes

Acidic Resin
(R-COOH)

Water
(H₂O)

Click to download full resolution via product page

Figure 1: Neutralization of an acidic resin by AMP-90.

Reactivity with Carbon Dioxide: The product readily absorbs carbon dioxide from the air, which

can lead to the formation of carbonate salts.[4] It is therefore recommended to keep containers

tightly closed when not in use.[4]

Incompatibilities: AMP-90 is incompatible with strong acids and strong oxidizers.[4] It is

corrosive to copper, brass, aluminum, zinc, and their alloys, as well as galvanized containers.

[4] Contact with these materials should be avoided.[4] Ordinary iron and steel are generally

unaffected and are recommended materials for construction.

Stability: AMP-90 is stable under recommended storage conditions.[4] However, exposure to

elevated temperatures can cause the product to decompose.[4] It is a combustible liquid but

does not pose significant storage and handling problems due to its relatively high flash point

and low vapor pressure at ordinary temperatures.
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Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

above are not publicly available in the cited literature. Manufacturers and suppliers of AMP-90,

such as ANGUS Chemical Company (a subsidiary of Dow), state that test methods are

available upon request from their technical service departments.[1][2] Standardized test

methods from organizations such as ASTM International or ISO are typically employed for

determining properties like viscosity, density, flash point, and pH. For drug development

professionals requiring precise analytical methods, direct consultation with the supplier is the

recommended course of action to obtain specific procedural details.

To illustrate a general workflow for characterizing a chemical substance like AMP-90, the

following diagram outlines a logical sequence of analysis.
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Figure 2: A generalized experimental workflow for chemical characterization.
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Conclusion
AMP-90 is a multifunctional amino alcohol with a well-defined set of chemical and physical

properties that make it suitable for a wide array of applications. Its high basicity, low molecular

weight, and status as a combustible but manageable liquid are key characteristics. While this

guide summarizes the available technical data, researchers and developers are encouraged to

contact the manufacturer for specific test methodologies and to review the latest Safety Data

Sheet (SDS) to ensure safe handling and use within their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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